Cas no 31895-77-9 (2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one)

2-Sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one is a heterocyclic compound featuring a fused thienopyrimidinone core with a sulfanyl substituent. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in the synthesis of biologically active molecules. The thienopyrimidinone scaffold is known for its electron-rich properties, enabling diverse functionalization, while the sulfanyl group enhances nucleophilic reactivity, facilitating further derivatization. Its stability under standard conditions and compatibility with common synthetic methodologies make it a valuable building block for medicinal chemistry research. The compound’s distinct heterocyclic framework may also contribute to binding interactions in target-specific drug design.
2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one structure
31895-77-9 structure
Product Name:2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one
CAS No:31895-77-9
MF:C6H4N2OS2
MW:184.238758087158
MDL:MFCD09042066
CID:300141
PubChem ID:16768443
Update Time:2025-05-20

2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,2-d]pyrimidin-4(1H)-one,2,3-dihydro-2-thioxo-
    • 2,3-dihydro-2-thioxo-Thieno[3,2-d]pyrimidin-4(1H)-one
    • 2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
    • 2-mercaptothieno[3,2-d]pyrimidin-4(3H)-one
    • 2-thioxo-2,3-dihydro-1H-thieno[3,2-d]pyrimidin-4-one
    • 2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one
    • AC1Q7GEQ
    • CTK4G7900
    • CTK8A8434
    • CTK8F4380
    • STL141099
    • SureCN8945519
    • 2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one
    • FT-0718730
    • SCHEMBL2588876
    • AB00990801-01
    • AKOS000124031
    • BB 0242650
    • CS-0088170
    • SCHEMBL8945519
    • DTXSID30588048
    • AKOS006242451
    • 2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
    • 4-oxothieno[3,2-d]pyrimidine-2-thione
    • Z315923754
    • 31895-77-9
    • AKOS001466125
    • EN300-30655
    • 2-Thioxo-2,3-dihydro-1H-thieno[3,2-d]pyrimi din-4-one
    • 2-mercaptothienopyrimidin-4-one
    • 2-Sulfanylidene-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one
    • 2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one
    • MDL： MFCD09042066
    • Inchi： 1S/C6H4N2OS2/c9-5-4-3(1-2-11-4)7-6(10)8-5/h1-2H,(H2,7,8,9,10)
    • InChI Key： SZDUJHZOLZGLMV-UHFFFAOYSA-N
    • SMILES： S1C=CC2=C1C(NC(N2)=S)=O

Computed Properties

  • Exact Mass: 183.97700
  • Monoisotopic Mass: 183.97650510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 112.79000
  • LogP: 1.27330

2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM539340-1g
2-Thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one
 31895-77-9 95%+
1g
 $*** 2023-03-30
Chemenu
CM539340-5g
2-Thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one
 31895-77-9 95%+
5g
 $*** 2023-03-30
Enamine
EN300-30655-0.05g
2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 31895-77-9 95.0%
0.05g
 $73.0 2025-03-19
Enamine
EN300-30655-0.1g
2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 31895-77-9 95.0%
0.1g
 $109.0 2025-03-19
Enamine
EN300-30655-0.25g
2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 31895-77-9 95.0%
0.25g
 $155.0 2025-03-19
Enamine
EN300-30655-0.5g
2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 31895-77-9 95.0%
0.5g
 $246.0 2025-03-19
Enamine
EN300-30655-1.0g
2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 31895-77-9 95.0%
1.0g
 $315.0 2025-03-19
Enamine
EN300-30655-2.5g
2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 31895-77-9 95.0%
2.5g
 $552.0 2025-03-19
Enamine
EN300-30655-5.0g
2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 31895-77-9 95.0%
5.0g
 $946.0 2025-03-19
Enamine
EN300-30655-10.0g
2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 31895-77-9 95.0%
10.0g
 $1261.0 2025-03-19

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